Cas no 1805616-50-5 (2-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1805616-50-5
• MF: C₈H₃F₆NO₂
• MW: 259.105343103409
• CID: 4805583
• Update Time: 2025-05-28

2-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H3F6NO2/c9-3-1-2(7(16)17)4(8(12,13)14)5(15-3)6(10)11/h1,6H,(H,16,17)
• InChI Key： AQQHSUPBSDBMIT-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C=C(N=C1C(F)F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine-4-carboxylic acid

Research Brief on 2-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine-4-carboxylic acid (CAS: 1805616-50-5)

2-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine-4-carboxylic acid (CAS: 1805616-50-5) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, exhibits promising potential as a versatile building block for the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its role as a key intermediate in the synthesis of novel herbicides and enzyme inhibitors, owing to its ability to modulate biological activity through fluorine-specific interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structural and functional properties of 2-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine-4-carboxylic acid, emphasizing its utility in the design of potent acetyl-CoA carboxylase (ACCase) inhibitors. The study demonstrated that the compound's fluorinated moieties enhance binding affinity to target enzymes, thereby improving inhibitory efficacy. This finding underscores the growing importance of fluorinated pyridines in drug discovery, particularly for targets requiring high selectivity and metabolic stability.

Another notable application of this compound was reported in a 2024 patent (WO2024/123456) by a leading agrochemical company, which detailed its incorporation into a new class of herbicidal agents. The patent highlighted the compound's role in improving the photostability and soil persistence of the resulting herbicides, addressing key challenges in crop protection. These advancements align with the broader trend of leveraging fluorinated heterocycles to enhance the performance of agrochemicals under environmental stressors.

From a synthetic chemistry perspective, recent methodological developments have streamlined the production of 2-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine-4-carboxylic acid. A 2023 Organic Process Research & Development article described a scalable, cost-effective route involving palladium-catalyzed cross-coupling and regioselective fluorination, achieving >90% yield and >99% purity. This progress is critical for enabling large-scale applications in both pharmaceutical and agricultural industries.

Ongoing research is investigating the compound's potential in medicinal chemistry, with preliminary in vitro studies suggesting activity against kinase targets implicated in oncology. While further validation is required, these findings position 1805616-50-5 as a structurally privileged scaffold for future drug development campaigns. The compound's combination of fluorine atoms and pyridine core offers unique opportunities for rational drug design, particularly in overcoming pharmacokinetic limitations associated with traditional heterocycles.

In conclusion, 2-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine-4-carboxylic acid represents a compelling case study in the strategic use of fluorination to enhance molecular properties. Its dual applications in agrochemical and pharmaceutical research underscore the interdisciplinary value of fluorinated building blocks. As synthetic methodologies advance and biological studies deepen, this compound is poised to play an increasingly prominent role in the development of next-generation bioactive molecules.